Cas no 33703-08-1 (Diisononyl Adipate (mixture of isomers))

• Product Name: Diisononyl Adipate (mixture of isomers)
• CAS No: 33703-08-1
• Molecular Formula: C₂₄H₄₆O₄
• Molecular Weight: 398.61964
• MDL: MFCD00054165
• CID: 54127
• PubChem ID: 6427097

Diisononyl Adipate (mixture of isomers) Properties

Names and Identifiers

• Bis(7-methyloctyl) adipate
• bis(7-methyloctyl) hexanedioate
• Diisononyl Adipate
• Di-iso-nonyl adipate
• DIISONONYL ADIPATE(DINA)
• Adipic acid,diisononyl ester
• Diisononyl hexanedioate
• DSSTox_CID_7982
• EINECS 251-646-7
• Hexanedioic acid,diisononyl ester
• di"isononyl"adipate
• SANSOCIZER DINA
• CCRIS 2004
• Adipic acid, diisononyl ester
• 928716-02-3
• 33703-08-1
• UNII-BMQ5JF4857
• MFCD00054165
• MONOCIZER W 242
• PLASTOMOLL DNA
• Hexanedioicacid,1,6-bis(7-methyloctyl)ester
• SCHEMBL37048
• Bis(7-methyloctyl) adipate, mixture of isomers
• EC 251-646-7
• CHEMBL3188864
• DIISONONYL ADIPATE [INCI]
• DSSTox_RID_78631
• Hexanedioic acid, diisononyl ester
• ISONONYL ALCOHOL, ADIPATE
• NCGC00247987-01
• AYWLCKHHUFBVGJ-UHFFFAOYSA-N
• JAYFLEX DINA 2
• DSSTox_GSID_27982
• NS00004540
• Q116587
• Bis(7-methyloctyl) hexanedioate, AldrichCPR
• DTXSID00860489
• Hexanedioic acid, 1,6-bis(7-methyloctyl) ester
• CAS-33703-08-1
• NCGC00254100-01
• Hexanedioic acid, 1,6-diisononyl ester
• Tox21_300291
• BMQ5JF4857
• Diisononyl Adipate (mixture of isomers)

• MDL： MFCD00054165
• InChIKey： AYWLCKHHUFBVGJ-UHFFFAOYSA-N
• Inchi： 1S/C24H46O4/c1-21(2)15-9-5-7-13-19-27-23(25)17-11-12-18-24(26)28-20-14-8-6-10-16-22(3)4/h21-22H,5-20H2,1-4H3
• SMILES： C(OCCCCCCC(C)C)(=O)CCCCC(OCCCCCCC(C)C)=O

Computed Properties

• Exact Mass: 398.34000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 21
• Monoisotopic Mass: 398.33960994g/mol
• Heavy Atom Count: 28
• Complexity: 341
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• LogP: 6.84620
• PSA: 52.60000
• Refractive Index: 1.452
• Boiling Point: 405.8±13.0 °C at 760 mmHg
• Melting Point: NA
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Flash Point: 232°C(lit.)
• Solubility: Chloroform (Sparingly), Ethyl Acetate (Sparingly)
• Color/Form: Not determined
• Solubility: Not determined
• Density: 0.9±0.1 g/cm3

Diisononyl Adipate (mixture of isomers) Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

Diisononyl Adipate (mixture of isomers) Customs Data

• HS CODE：2917120090
• Customs Data：

  China Customs Code:

  2917120090

  Overview:

  2917120090. Adipic acid, its salts and esters. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  2917120090. adipic acid and its salts. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%